Cas no 874288-10-5 (N-(3-Chloropropyl) 3-boronobenzamide)

• Product Name: N-(3-Chloropropyl) 3-boronobenzamide
• CAS No: 874288-10-5
• MF: C₁₀H₁₃BClNO₃
• MW: 241.479121923447
• MDL: MFCD08436014
• CID: 719557
• PubChem ID: 44119850
• Update Time: 2025-10-30

N-(3-Chloropropyl) 3-boronobenzamide Chemical and Physical Properties

Names and Identifiers

• (3-((3-Chloropropyl)carbamoyl)phenyl)boronic acid
• 3-(3-Chloropropylcarbamoyl)benzeneboronic acid
• [3-(3-chloropropylcarbamoyl)phenyl]boronic acid
• Boronic acid,B-[3-[[(3-chloropropyl)amino]carbonyl]phenyl]-
• N-(3-Chloropropyl) 3-boronobenzamide
• OR9539
• {3-[(3-Chloropropyl)carbamoyl]phenyl}boronic acid
• SCHEMBL2555189
• MFCD08436014
• H11664
• (3-((3-Chloropropyl)carbamoyl)phenyl)boronicacid
• 874288-10-5
• BS-24131
• CS-0176200
• AKOS015833627
• A853961
• DTXSID80657450
• 3-[(3-chloropropyl)carbamoyl]phenylboronic acid

• MDL： MFCD08436014
• Inchi： 1S/C10H13BClNO3/c12-5-2-6-13-10(14)8-3-1-4-9(7-8)11(15)16/h1,3-4,7,15-16H,2,5-6H2,(H,13,14)
• InChI Key： VTJIILRCPRVUHJ-UHFFFAOYSA-N
• SMILES： ClCCCNC(C1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 241.06800
• Monoisotopic Mass: 241.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 218-220
• Refractive Index: 1.552
• PSA: 69.56000
• LogP: 0.11600
• Vapor Pressure: NO data available

N-(3-Chloropropyl) 3-boronobenzamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-Chloropropyl) 3-boronobenzamide

N-(3-Chloropropyl) 3-boronobenzamide (CAS No: 874288-10-5)

N-(3-Chloropropyl) 3-boronobenzamide is a versatile organic compound with the CAS registry number 874288-10-5. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including materials science, drug discovery, and organic synthesis. The molecule consists of a benzamide backbone with a boron atom at the meta position and a chloroalkyl group attached to the nitrogen atom, making it a valuable intermediate for further chemical transformations.

The structure of N-(3-Chloropropyl) 3-boronobenzamide is characterized by its aromatic benzene ring, which is substituted with a boron atom at the third position and an amide group at the first position. The amide group is further modified by an N-substituted chloroalkyl chain, specifically a 3-chloropropyl group. This combination of functional groups imparts the compound with unique reactivity and compatibility in various chemical reactions. The presence of boron in the molecule also introduces interesting electronic properties, making it a potential candidate for applications in boron-based materials and catalysis.

Recent studies have highlighted the importance of N-(3-Chloropropyl) 3-boronobenzamide as a key intermediate in the synthesis of advanced materials. For instance, researchers have explored its use in the preparation of boron-containing polymers, which exhibit exceptional thermal stability and mechanical strength. These polymers have potential applications in high-performance composites, aerospace materials, and electronic devices. Additionally, the compound has been employed as a precursor for the synthesis of boron-doped carbon nanomaterials, which are being investigated for their potential use in energy storage technologies such as supercapacitors and lithium-ion batteries.

In the field of drug discovery, N-(3-Chloropropyl) 3-boronobenzamide has been utilized as a building block for constructing bioactive molecules with specific pharmacological properties. The boron atom in the molecule serves as a reactive site for various bioconjugation reactions, enabling the creation of targeted drug delivery systems and imaging agents. Recent advancements in medicinal chemistry have demonstrated that derivatives of this compound can exhibit potent anti-cancer activity by selectively targeting cancer cells while minimizing toxicity to healthy tissues.

The synthesis of N-(3-Chloropropyl) 3-boronobenzamide involves a multi-step process that typically begins with the preparation of 3-boronic acidbenzamide followed by substitution reactions to introduce the chloroalkyl group at the nitrogen position. Researchers have optimized these synthetic routes to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both academic and industrial applications.

From an environmental standpoint, N-(3-Chloropropyl) 3-boronobenzamide has been studied for its biodegradability and eco-friendly properties. Recent eco-toxicological assessments suggest that under controlled conditions, the compound undergoes efficient degradation without posing significant risks to aquatic ecosystems. This makes it a sustainable choice for industries seeking environmentally responsible chemical solutions.

In conclusion, N-(3-Chloropropyl) 3-boronobenzamide (CAS No: 874288-10-5) is a highly versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with its favorable reactivity and biocompatibility, positions it as an essential tool in modern chemical research and development.